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Compound of Interest

Compound Name: Oxacycloheptadec-7-en-2-one

CAS No.: 223104-08-3

Cat. No.: B8074737

Get Quote

Toxicological Profile, Industrial Handling, and Research Applications[1][2][3]

Part 1: Executive Technical Summary[1]
Ambrettolide (CAS 28645-51-4), chemically defined as Oxacycloheptadec-10-en-2-one (often

referred to as Isoambrettolide in synthetic contexts), is a macrocyclic lactone of significant

interest in both fine fragrance and transdermal drug delivery research.[1][2] Unlike nitro-musks

or polycyclic musks, Ambrettolide belongs to the biodegradable macrocyclic class, mimicking

the naturally occurring musk found in Ambrette seed oil (Hibiscus abelmoschus).[1][2]

For the researcher, this compound presents a unique dichotomy: it is a highly lipophilic

(LogKow > 6.0) permeation enhancer that requires specific handling to prevent adsorption

losses, yet it possesses a relatively favorable toxicological profile compared to older musk

generations. This guide synthesizes the critical safety data, physicochemical behaviors, and

handling protocols required for high-integrity experimental workflows.

Part 2: Physicochemical Characterization[1]
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Understanding the physical chemistry of Ambrettolide is a prerequisite for accurate dosing and

formulation. Its extreme hydrophobicity drives its behavior in biological systems and laboratory

equipment.[1]

Table 1: Critical Physicochemical Properties[1]
Property Value Technical Implication

CAS Number 28645-51-4

Unique identifier for the

Oxacycloheptadec-10-en-2-

one isomer.[1][2][3][4][5][6][7]

[8]

Molecular Formula C₁₆H₂₈O₂
Macrocyclic lactone ring

structure.[2]

Molecular Weight 252.39 g/mol
Moderate MW facilitates skin

permeation.

Log Kow (Octanol/Water) > 6.0

Critical: Extreme lipophilicity.[2]

Bioaccumulates in lipids;

adsorbs rapidly to

plastics/glass.

Vapor Pressure < 0.001 hPa @ 20°C
Low volatility; persistent on

surfaces.

Boiling Point ~307°C (760 mmHg)
High thermal stability; suitable

for hot-melt extrusion.[1][2]

Flash Point > 100°C

Class IIIB Combustible Liquid

(OSHA).[2] Low fire risk under

normal conditions.[6]

Appearance Colorless to pale yellow liquid

Viscous; requires positive

displacement pipetting for

accuracy.

Part 3: Hazard Identification & GHS Classification[1]
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While Ambrettolide is safer than nitro-musks, it is not inert.[1][2] The primary risks are skin

sensitization (immune response) and aquatic toxicity (environmental persistence).[2]

GHS Label Elements[2][9]
Signal Word: WARNING

Pictograms:

(Irritant/Sensitizer)[2]

(Aquatic Toxicity)

Hazard Statements (CLP/EU)[2]
H315: Causes skin irritation.[1][9]

H317: May cause an allergic skin reaction (Skin Sensitization Cat 1B).[2]

H411: Toxic to aquatic life with long-lasting effects.[1][2]

Precautionary Statements (Scientific Context)
P273: Avoid release to the environment. (Do not dispose of down sink; collect as hazardous

organic waste).[2]

P280: Wear protective gloves (Nitrile/Neoprene) and eye protection.[2]

P302+P352: IF ON SKIN: Wash with widespread amounts of soap and water. (Lipophilicity

makes water-only rinsing ineffective).[1][2]

Part 4: Toxicological Mechanisms & Safety
Assessment[1]
Skin Sensitization Mechanism (AOP)
The primary human health concern is Type IV hypersensitivity.[2] As a macrocyclic lactone,

Ambrettolide can act as a hapten.[1] Upon penetrating the stratum corneum (facilitated by its
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high LogP), it may bind to skin proteins, forming an antigen complex that triggers T-cell

proliferation.[1][2]

Diagram 1: Skin Sensitization Adverse Outcome Pathway (AOP)[2]
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Caption: The Adverse Outcome Pathway for Ambrettolide sensitization.[1][2] High lipophilicity

aids penetration, leading to potential protein binding and subsequent immune activation.[1]

Quantitative Toxicity Data[4]
Acute Oral Toxicity (Rat): LD50 > 2000 mg/kg (Not classified as acutely toxic).[2]

Acute Dermal Toxicity (Rabbit): LD50 > 2000 mg/kg.[2]

Genotoxicity: Ames Test negative; Micronucleus test negative.

Reproductive Toxicity: NOAEL > 1000 mg/kg/day (Read-across data).[1][2]

Part 5: Environmental Fate & Disposal[1]
Researchers often overlook the "End of Life" for their chemical samples. For Ambrettolide, the

high LogKow indicates it will partition into sediment and biota if released.

Biodegradability: Readily biodegradable (> 60% in 28 days, OECD 301F). This distinguishes

it from persistent polycyclic musks.

Bioaccumulation: Potential exists due to LogP > 6, but rapid metabolism often mitigates this

in higher organisms.
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Disposal Protocol:

Do not wash glassware in the sink.

Rinse glassware with Acetone or Ethanol first to solubilize the residue.[1]

Dispose of the solvent rinse in the Non-Halogenated Organic Waste stream.

Only then wash glassware with detergent and water.[1]

Part 6: Experimental Protocols
Handling & Solubility Protocol
Objective: To prepare a stable stock solution for biological assays, overcoming the compound's

hydrophobicity.

Rationale: Ambrettolide is immiscible in water.[1] Direct addition to aqueous media results in

phase separation and inaccurate dosing. It binds avidly to polystyrene (PS) and polypropylene

(PP).[2]

Protocol:

Solvent Selection: Dissolve pure Ambrettolide in DMSO or Ethanol (Absolute).[2] Solubility is

> 100 mg/mL.

Vessel Selection: Use Glass or Teflon (PTFE) vials only. Avoid standard polypropylene

microfuge tubes for long-term storage of low-concentration stocks, as the compound will

partition into the plastic.[1][2]

Aqueous Dilution:

Prepare a 1000x stock in DMSO.[1]

Add dropwise to the vortexing aqueous buffer.

Ensure final DMSO concentration is < 0.1% to avoid solvent toxicity in cell assays.[1]
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Note: If the solution turns cloudy, the solubility limit has been exceeded (typically < 10

µg/mL in pure water).

Analytical Verification (GC-MS)
Objective: Verify purity or quantify concentration in a formulation.[1][2]

Method Parameters:

Column: HP-5MS or DB-Wax (Polar columns separate isomers better).[1][2]

Carrier Gas: Helium @ 1.0 mL/min.[1]

Injection: 1 µL, Split 20:1.

Oven Program:

Start: 100°C (Hold 1 min).

Ramp: 10°C/min to 280°C.

Hold: 5 min.

Detection: MS (EI mode, 70 eV). Look for molecular ion m/z 252 and characteristic fragment

ions (e.g., m/z 41, 55, 67, 81 typical of hydrocarbon chains/lactones).[1]

Part 7: Research Applications (Pharma & Fragrance)
[2][4]
Diagram 2: Ambrettolide Application Workflow
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Caption: Dual utility of Ambrettolide. In pharma, its lipophilicity is exploited to disrupt skin barrier

lipids, enhancing drug delivery.[1]

Scientific Insight: Permeation Enhancement
In drug development, Ambrettolide is investigated as a sorption promoter. Its macrocyclic

structure and high lipophilicity allow it to intercalate into the intercellular lipid matrix of the

stratum corneum. This increases the fluidity of the lipid bilayer, reducing the barrier resistance

and allowing active pharmaceutical ingredients (APIs) to penetrate more effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing
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